Cas no 1269199-19-0 ({3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride)

• Product Name: {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride
• CAS No: 1269199-19-0
• MF: C₆H₁₂ClN₃O₂
• MW: 193.631380081177
• CID: 4584991
• Update Time: 2025-05-20

{3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[(DIMETHYLAMINO)METHYL]-1,2,4-OXADIAZOL-5-YL}METHANOL HYDROCHLORIDE
• [3-[(dimethylamino)methyl]-1,2,4-oxadiazol-5-yl]methanol;hydrochloride
• {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride

• Inchi： 1S/C6H11N3O2.ClH/c1-9(2)3-5-7-6(4-10)11-8-5;/h10H,3-4H2,1-2H3;1H
• InChI Key： PQDHYTGLXFINSG-UHFFFAOYSA-N
• SMILES： Cl.O1C(CO)=NC(CN(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Topological Polar Surface Area: 62.4

Additional information on {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride

Compound CAS No. 1269199-19-0: {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol Hydrochloride

The compound with CAS No. 1269199-19-0, known as {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a 1,2,4-oxadiazole ring system substituted with a dimethylamino group and a hydroxymethyl group. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form under physiological conditions.

The synthesis of {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is often achieved through the condensation of an aldehyde or ketone with an amine derivative in the presence of a suitable catalyst. The subsequent introduction of the dimethylamino group and the hydroxymethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. Its structure makes it particularly useful in medicinal chemistry for the development of bioactive agents. For instance, researchers have explored its role in the construction of heterocyclic frameworks that mimic natural product motifs. These frameworks are valuable for their ability to interact with biological targets such as enzymes and receptors, making them promising candidates for drug discovery.

Recent studies have highlighted the importance of oxadiazole-containing compounds in various therapeutic areas. For example, derivatives of {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride have been investigated for their potential anti-inflammatory and antioxidant properties. These findings underscore the versatility of this compound in contributing to diverse biological activities.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them ideal for gas storage and catalysis.

The structural versatility of {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride also makes it a valuable tool in click chemistry. This approach to chemical synthesis emphasizes the use of simple and efficient reactions to assemble complex molecules. By incorporating this compound into click reactions, researchers can rapidly construct libraries of compounds for screening purposes.

From a mechanistic standpoint, the reactivity of this compound is influenced by several factors, including the electronic effects of its substituents and steric hindrance around the oxadiazole ring. Computational studies have provided insights into these factors, enabling researchers to predict reaction outcomes more accurately. Such studies are essential for optimizing synthetic routes and improving yields.

In conclusion, {3-[(Dimethylamino)methyl]-1,2,4-oxadiazol-5-YL}methanol hydrochloride is a versatile compound with wide-ranging applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop novel compounds with desired biological or physical properties. As research continues to uncover new applications for this compound, its significance in various fields is expected to grow further.